Cas no 53416-07-2 (2-Aethyl-beta-fructopyranosid)

2-Aethyl-beta-fructopyranosid structure
2-Aethyl-beta-fructopyranosid structure
Product Name:2-Aethyl-beta-fructopyranosid
CAS No:53416-07-2
MF:C8H16O6
MW:208.209043502808
CID:2032089
Update Time:2025-03-25

2-Aethyl-beta-fructopyranosid Chemical and Physical Properties

Names and Identifiers

    • 2-Aethyl-beta-fructopyranosid
    • Aethyl-beta-D-fructopyranosid
    • ethyl beta-D fructopyranoside
    • Ethyl beta-D-fructopyranoside
    • ethyl beta-fructopyranoside
    • Ethyl-beta-D-fructofuranosid
    • ethyl-beta-D-fructopyranoside
    • Ethyl-α-D-fructoside
    • α-L-Sorbopyranoside, ethyl
    • Inchi: 1S/C8H16O6/c1-2-13-8(4-9)7(12)6(11)5(10)3-14-8/h5-7,9-12H,2-4H2,1H3/t5-,6+,7-,8+/m0/s1
    • InChI Key: SNKSMYJJYVZUMV-FKSUSPILSA-N
    • SMILES: OC[C@]1(OC[C@H](O)[C@@H](O)[C@@H]1O)OCC

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Melting Point: 115-116 °C
  • Boiling Point: 387.6±42.0 °C(Predicted)
  • pka: 12.84±0.70(Predicted)
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